2,2'-[IMINOBIS(METHYLENE)]BISPHENOL

• IUPAC Name: 2-[[(2-hydroxyphenyl)methylamino]methyl]phenol
• InChI: InChI=1S/C14H15NO2/c16-13-7-3-1-5-11(13)9-15-10-12-6-2-4-8-14(12)17/h1-8,15-17H,9-10H2
• InChI Key: ARMZYJYJGIRLRX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CNCC2=CC=CC=C2O)O
• Molecular Formula: C14H15NO2
• DSSTOX Substance ID: DTXSID80282504
• Molecular Weight: 229.27 g/mol
• CAS No.: 4481-51-0

Description

2,2'-[Iminobis(methylene)]bisphenol is a bisphenol derivative characterized by two hydroxyphenyl groups connected via an iminobis(methylene) bridge (‑CH₂‑NH‑CH₂‑). This structure introduces a nitrogen atom into the central bridge, distinguishing it from common bisphenols like bisphenol A (BPA) or bisphenol S (BPS) . The compound is synthesized through a Schiff base reaction involving salicylaldehyde and a diamine precursor, followed by reduction with NaBH₄ to stabilize the imine bond . Its zinc complexes exhibit photoluminescence in the blue region, suggesting applications in optoelectronics or sensors .

Preparation Methods

KT-5720 is synthesized through a chemical modification of K-252a. The synthetic route involves the esterification of K-252a with hexanol to form the hexyl ester derivative. The reaction conditions typically include the use of a suitable solvent such as methanol or dimethyl sulfoxide (DMSO) and may require the presence of a catalyst to facilitate the esterification process .

Chemical Reactions Analysis

KT-5720 undergoes various chemical reactions, including:

Oxidation: KT-5720 can be oxidized under specific conditions to form oxidized derivatives. Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reduction of KT-5720 can be achieved using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: KT-5720 can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for substitution reactions include halogens and nucleophiles.

Hydrolysis: KT-5720 can be hydrolyzed to its parent compound K-252a and hexanol under acidic or basic conditions

Scientific Research Applications

Applications in Organic Synthesis

1. Building Block for Polymeric Materials:

• 2,2'-[Iminobis(methylene)]bisphenol serves as a key intermediate in the synthesis of various polymeric materials. Its ability to form cross-linked structures makes it valuable in the development of thermosetting resins.
• Case Study: Research has demonstrated its use in creating epoxy resins that exhibit enhanced thermal stability and mechanical properties compared to traditional bisphenol-based epoxies.

2. Ligands in Coordination Chemistry:

• The compound acts as a bidentate ligand in coordination complexes, which can be utilized in catalysis and material science.
• Example: Studies have shown that complexes formed with transition metals using this compound exhibit interesting catalytic properties for organic transformations.

3. Antioxidant and Stabilizer:

• Its phenolic structure allows it to function as an antioxidant and thermal stabilizer in various formulations, particularly plastics.
• Research Insight: Investigations into its antioxidant capacity have revealed that it can significantly improve the oxidative stability of polyolefins.

Applications in Biomedical Research

1. Drug Delivery Systems:

• The compound has been explored as a component in drug delivery systems due to its biocompatibility and ability to form hydrogels.
• Study Findings: Research indicates that hydrogels incorporating this compound can effectively encapsulate therapeutic agents and provide controlled release profiles.

2. Proteomics Research:

• It is utilized in proteomics as a reagent for labeling proteins, aiding in the study of protein interactions and functions.
• Application Example: Products containing this compound are available for purchase by research institutions for use in experimental protocols aimed at understanding cellular processes.

Data Table: Summary of Applications

Application Area	Description	References
Polymer Synthesis	Intermediate for thermosetting resins	,
Coordination Chemistry	Bidentate ligand for metal complexes
Antioxidant/Stabilizer	Enhances oxidative stability in plastics
Biomedical Research	Component in drug delivery systems
Proteomics	Reagent for protein labeling

Mechanism of Action

KT-5720 exerts its effects by competitively inhibiting the ATP-binding site of protein kinase A. This inhibition prevents the phosphorylation of target proteins by protein kinase A, thereby disrupting the signaling pathways regulated by cyclic adenosine monophosphate. The molecular targets of KT-5720 include the catalytic subunits of protein kinase A, which are responsible for its kinase activity .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Bisphenols

Structural Differences

The defining feature of 2,2'-[iminobis(methylene)]bisphenol is its nitrogen-containing bridge, which contrasts with the carbon-based bridges of other bisphenols:

• BPA: Propane bridge (‑C(CH₃)₂‑) derived from acetone and phenol .
• BPS: Sulfonyl bridge (‑SO₂‑) from sulfur trioxide and phenol .
• BPF: Methylene bridge (‑CH₂‑) from formaldehyde and phenol .

The nitrogen in this compound enhances its ability to coordinate with metal ions, as demonstrated by its zinc complexes .

Physical and Chemical Properties

Photophysical Properties

This compound’s zinc complexes exhibit blue-region photoluminescence (λem ~450 nm), attributed to ligand-to-metal charge transfer . This contrasts with BPA and BPF, which lack inherent luminescence due to their non-conjugated structures.

Thermal Stability

The compound’s Schiff base intermediate (formed during synthesis) undergoes an exothermic reaction (ΔT ≈45°C), indicating moderate thermal stability . BPA, by comparison, is stable up to 200°C, making it suitable for high-temperature plastics .

Comparative Data Table

Property	This compound	BPA	BPS	BPF
Bridge Structure	‑CH₂‑NH‑CH₂‑	‑C(CH₃)₂‑	‑SO₂‑	‑CH₂‑
Synthesis Reactants	Salicylaldehyde + diamine	Phenol + acetone	Phenol + SO₃	Phenol + formaldehyde
Photoluminescence	Yes (blue region)	No	No	No
Thermal Stability	Moderate (exothermic synthesis)	High	Moderate	Moderate
Endocrine Activity	Not studied	High	High	High
Primary Applications	Optoelectronics, sensors	Plastics, resins	Thermal paper	Coatings

Biological Activity

2,2'-[Iminobis(methylene)]bisphenol, commonly referred to as a bisphenol compound, is a derivative of bisphenol A (BPA) and has garnered attention due to its potential biological activities. This article explores the biological effects, mechanisms, and implications of this compound, drawing from diverse research findings and case studies.

Chemical Structure and Properties

The chemical structure of this compound can be described as follows:

• Chemical Formula : C$_{15}$H$_{16}$O$_2$
• CAS Number : Not widely reported but related to bisphenolic structures.

This compound features two phenolic groups connected by an imino group, which may influence its biological interactions compared to traditional bisphenols.

Hormonal Activity

Research indicates that bisphenol compounds exhibit endocrine-disrupting properties. Specifically, this compound may interact with estrogen receptors (ERs), similar to BPA. Studies have shown that bisphenols can act as selective estrogen receptor modulators (SERMs), exhibiting both agonistic and antagonistic effects on ERα and ERβ, albeit with lower potency than estradiol .

Cytotoxicity and Cell Proliferation

A study on the cytotoxic effects of various bisphenols, including this compound, revealed that these compounds could induce cell death in respiratory system cells through inhibition of cell proliferation. The mechanism involves G2/M cell cycle arrest, which is critical in understanding their potential impact on human health .

Impact on Immune Function

Recent assessments have highlighted the immunotoxicity of bisphenols at low doses. Specifically, this compound may affect immune cells involved in inflammatory responses and autoimmunity. The European Food Safety Authority (EFSA) has noted significant changes in immune function in animal models exposed to low doses of BPA and its derivatives .

Case Study 1: Endocrine Disruption

In a controlled study involving animal models, exposure to bisphenol derivatives led to alterations in reproductive health markers. The findings suggested that this compound could contribute to reproductive toxicity through endocrine disruption mechanisms similar to those observed with BPA .

Case Study 2: Cellular Mechanisms

A molecular dynamics simulation study investigated the interaction of bisphenols with cellular membranes. Results indicated that this compound could integrate into lipid bilayers, affecting membrane fluidity and potentially altering cellular signaling pathways .

Summary Table of Biological Activities

Biological Activity	Effect	Reference
Estrogen Receptor Modulation	Agonistic/antagonistic effects on ERs
Cytotoxicity	Induces cell death via G2/M arrest
Immune System Impact	Alters immune cell function at low doses
Membrane Interaction	Affects lipid bilayer fluidity

Q & A

Basic Research Questions

Q. What are the key methodological considerations for synthesizing 2,2'-[Iminobis(methylene)]bisphenol with high purity?

• Answer : Synthesis requires precise control of stoichiometric ratios, solvent selection (e.g., polar aprotic solvents), and reaction temperature. A pre-test/post-test experimental design is recommended to validate purity via techniques like HPLC or NMR. For example, adjusting the molar ratio of phenol to formaldehyde precursors can minimize byproducts. Methodological rigor should align with principles of scientific reproducibility .

Q. Which spectroscopic and chromatographic methods are optimal for structural characterization of this compound?

• Answer : Combined use of FT-IR (to confirm phenolic -OH and imine bonds), ¹H/¹³C NMR (to resolve methylene bridges and aromatic protons), and X-ray crystallography (for 3D molecular conformation) is critical. Method selection should follow a theoretical framework prioritizing functional group specificity . Cross-validation with mass spectrometry (e.g., ESI-MS) ensures accuracy .

Q. How can researchers design in vitro assays to evaluate the antioxidant activity of this compound?

• Answer : Use DPPH/ABTS radical scavenging assays with controlled pH and temperature. A quasi-experimental design comparing IC₅₀ values against standard antioxidants (e.g., ascorbic acid) is essential. Replicate experiments (n ≥ 3) and statistical analysis (ANOVA) mitigate variability .

Advanced Research Questions

Q. How can factorial design resolve contradictions in reported thermodynamic stability data for this compound derivatives?

• Answer : Apply a 2^k factorial design to isolate variables (e.g., substituent electronegativity, solvent polarity). For instance, conflicting DSC data on melting points may arise from uncontrolled humidity; factorial analysis can quantify interaction effects. Theoretical frameworks linking molecular symmetry to lattice energy guide hypothesis testing.

Q. What computational strategies are effective for studying the mechanistic pathways of this compound in catalytic systems?

• Answer : DFT calculations (e.g., B3LYP/6-311++G(d,p)) model transition states and reaction barriers. Pair with MD simulations to assess solvent interactions. AI-driven tools like COMSOL Multiphysics can predict kinetic parameters under varying conditions. Validate with experimental kinetics (e.g., stopped-flow spectroscopy) .

Q. How should researchers address discrepancies in biological activity data across cell-line studies?

• Answer : Conduct a meta-analysis of dose-response curves, adjusting for cell-line specificity (e.g., HepG2 vs. HEK293). Use multivariate regression to identify confounding variables (e.g., serum concentration). Theoretical alignment with receptor-binding models ensures mechanistic coherence.

Q. Methodological Challenges & Data Analysis

Q. What frameworks reconcile conflicting results in degradation studies of this compound under UV exposure?

• Answer : Implement a mixed-methods approach :

• Quantitative : HPLC-UV to track degradation products.
• Qualitative : LC-MS/MS to identify intermediates.
  Theoretical integration of photolysis pathways (e.g., Norrish reactions) contextualizes data contradictions. Use principal component analysis (PCA) to cluster degradation patterns .

Q. How can cross-disciplinary studies (e.g., materials science and toxicology) be designed to explore this compound’s multifunctionality?

• Answer : Adopt a convergent parallel design :

• Materials : Study polymer composite stability via TGA/DSC.
• Toxicology : Assess endocrine disruption using zebrafish models.
  Ontological alignment with "structure-activity relationships" ensures methodological cohesion .